Cas no 2138062-02-7 (3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride)

3-tert-Butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride is a specialized sulfonyl fluoride derivative with applications in chemical synthesis and medicinal chemistry. Its unique imidazothiazole scaffold, combined with the sulfonyl fluoride moiety, makes it a valuable electrophilic reagent for selective covalent modification of proteins or other nucleophilic targets. The tert-butyl and methyl substituents enhance steric and electronic properties, improving stability and reactivity. This compound is particularly useful in probe development, activity-based protein profiling (ABPP), and targeted covalent inhibitor design. Its compatibility with aqueous and organic solvents further broadens its utility in diverse experimental conditions. Proper handling under inert atmospheres is recommended due to its moisture-sensitive nature.
3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride structure
2138062-02-7 structure
Product Name:3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
CAS No:2138062-02-7
MF:C10H13FN2O2S2
MW:276.350823163986
CID:5834779
PubChem ID:165500883
Update Time:2025-05-24

3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride
    • 2138062-02-7
    • 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
    • EN300-1197634
    • Inchi: 1S/C10H13FN2O2S2/c1-6-8(17(11,14)15)13-7(10(2,3)4)5-16-9(13)12-6/h5H,1-4H3
    • InChI Key: CXYSQILMRLUQNI-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)(C)C)N2C1=NC(C)=C2S(=O)(=O)F

Computed Properties

  • Exact Mass: 276.04024817g/mol
  • Monoisotopic Mass: 276.04024817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 88.1Ų

3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1197634-0.05g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
0.05g
$1020.0 2023-06-08
Enamine
EN300-1197634-0.1g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
0.1g
$1068.0 2023-06-08
Enamine
EN300-1197634-0.25g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
0.25g
$1117.0 2023-06-08
Enamine
EN300-1197634-0.5g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
0.5g
$1165.0 2023-06-08
Enamine
EN300-1197634-1.0g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
1g
$1214.0 2023-06-08
Enamine
EN300-1197634-2.5g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
2.5g
$2379.0 2023-06-08
Enamine
EN300-1197634-5.0g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
5g
$3520.0 2023-06-08
Enamine
EN300-1197634-10.0g
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
10g
$5221.0 2023-06-08
Enamine
EN300-1197634-50mg
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
50mg
$1020.0 2023-10-03
Enamine
EN300-1197634-100mg
3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride
2138062-02-7
100mg
$1068.0 2023-10-03

3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride Related Literature

Additional information on 3-tert-butyl-6-methylimidazo2,1-b1,3thiazole-5-sulfonyl fluoride

Research Brief on 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS: 2138062-02-7)

The compound 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride (CAS: 2138062-02-7) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative belongs to a class of compounds known for their ability to covalently modify active-site residues in proteins, making them valuable tools for target identification and drug discovery. Recent studies have highlighted its potential as a selective and irreversible inhibitor for various serine hydrolases and other enzymes, opening new avenues for therapeutic intervention.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in selectively targeting bacterial serine proteases, with particular potency against key enzymes in pathogenic strains. The researchers utilized X-ray crystallography to confirm the covalent binding mode of 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride to the active site serine residue, providing atomic-level insights into its mechanism of action. This structural information is crucial for the rational design of more potent analogs with improved pharmacokinetic properties.

In cancer research, preliminary results from a multi-center collaboration showed that this compound exhibits promising activity against certain oncogenic kinases through its unique sulfonyl fluoride warhead. Unlike traditional kinase inhibitors that compete with ATP, 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride forms irreversible covalent bonds with non-catalytic cysteine residues, potentially overcoming drug resistance mechanisms. These findings were presented at the 2024 American Association for Cancer Research annual meeting and are currently under peer review.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 Nature Protocols paper detailed an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 42% with excellent purity. This protocol includes important safety considerations for handling sulfonyl fluorides and provides guidance for scale-up production, facilitating broader research applications of this valuable chemical probe.

From a safety and toxicology perspective, recent in vitro studies using human hepatocytes indicate that 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride shows favorable metabolic stability with minimal cytochrome P450 inhibition. However, researchers caution that the compound's reactive nature requires careful dose optimization in vivo, as evidenced by preliminary animal studies showing dose-dependent hepatotoxicity at higher concentrations.

Looking forward, the unique properties of 3-tert-butyl-6-methylimidazo[2,1-b][1,3]thiazole-5-sulfonyl fluoride position it as a versatile tool for chemical biology research and a potential lead compound for therapeutic development. Ongoing research is exploring its application in targeted protein degradation strategies and as a molecular glue for stabilizing protein-protein interactions. The compound's CAS number (2138062-02-7) has become increasingly prominent in patent applications, suggesting growing commercial interest in this chemical scaffold.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent